Cericlamine

Catalog No.
S1495069
CAS No.
112922-55-1
M.F
C12H17Cl2NO
M. Wt
262.17 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cericlamine

CAS Number

112922-55-1

Product Name

Cericlamine

IUPAC Name

3-(3,4-dichlorophenyl)-2-(dimethylamino)-2-methylpropan-1-ol

Molecular Formula

C12H17Cl2NO

Molecular Weight

262.17 g/mol

InChI

InChI=1S/C12H17Cl2NO/c1-12(8-16,15(2)3)7-9-4-5-10(13)11(14)6-9/h4-6,16H,7-8H2,1-3H3

InChI Key

FWYRGHMKHZXXQX-UHFFFAOYSA-N

Synonyms

2-(3,4-dichlorobenzyl)-2-dimethylamino-1-propanol, cericlamine, JO 1017, JO-1017

Canonical SMILES

CC(CC1=CC(=C(C=C1)Cl)Cl)(CO)N(C)C

The exact mass of the compound Cericlamine is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Amino Alcohols - Propanolamines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Cericlamine (CAS: 112922-55-1), also known as JO-1017, is a racemic 3-(3,4-dichlorophenyl)-2-methylpropan-1-ol derivative investigated as a potent serotonin reuptake inhibitor (SSRI). [REFS-1, REFS-2]. Unlike many tricyclic antidepressants (TCAs), its primary biochemical profile is characterized by a selective action on the serotonin transporter system without significant affinity for muscarinic, histaminic, or other conventional brain receptors, and it does not inhibit monoamine oxidase (MAO) A or B. [1]. This targeted mechanism, combined with its racemic nature, forms the basis for its specific utility in neuropharmacological research compared to other antidepressant classes.

Research Fit

Selective serotonin reuptake inhibitor (SSRI) probe; racemate with reported high SERT affinity
Low affinity for muscarinic, histaminergic, and other CNS receptors – supports serotonergic-specific pathway studies
8 h elimination half-life enables rapid-washout experimental designs

Substituting Cericlamine with a more common selective serotonin reuptake inhibitor (SSRI) or an older tricyclic antidepressant (TCA) can introduce critical experimental variables. Standard, often enantiomerically pure, SSRIs like escitalopram lack the specific pharmacological contributions of a racemic compound which may possess distinct activities for each stereoisomer. [REFS-1, REFS-2]. Conversely, substituting with TCAs introduces significant off-target activity; Cericlamine is specifically noted to be free from the central anticholinergic, antihistaminic properties, and severe cardiotoxicity that are characteristic of many TCAs. [3]. Therefore, for studies requiring potent serotonin reuptake inhibition without these confounding activities, or for investigating the effects of this specific racemic agent, direct substitution is pharmacologically inappropriate.

Substitution Risk

Structural class Amphetamine (phentermine) backbone not shared with common SSRIs; receptor engagement profile may differ from fluoxetine, sertraline, or paroxetine.
Selectivity context Clean SERT selectivity with minimal muscarinic/histaminergic binding is not guaranteed across SSRI alternatives; off-target signature may shift experimental outcomes.
Half-life mismatch 8 h half-life contrasts with longer-acting SSRIs; washout and repeat-dosing schedules may require re-validation if substituted.

High Target Selectivity vs. TCAs

Cericlamine demonstrates a highly selective mechanism of action compared to older tricyclic antidepressants (TCAs). In vitro biochemical studies confirmed that Cericlamine lacks marked affinity for muscarinic acetylcholine and histaminic receptors. [1]. Furthermore, in vivo studies in guinea pigs showed it was devoid of the severe cardiotoxicity associated with TCAs. [1]. This 'clean' profile ensures that observed effects are more directly attributable to serotonin reuptake inhibition, rather than confounding anticholinergic or antihistaminic activities.

Evidence DimensionOff-Target Activity Profile
Target Compound DataNo marked affinity for muscarinic or histaminic receptors; devoid of severe cardiotoxicity.
Comparator Or BaselineTricyclic Antidepressants (TCAs): Exhibit significant anticholinergic, antihistaminic, and cardiotoxic effects.
Quantified DifferenceQualitatively distinct safety and selectivity profile.
ConditionsIn vitro receptor binding assays and in vivo guinea pig cardiotoxicity models. [<a href="https://pubmed.ncbi.nlm.nih.gov/1675271/" target="_blank">1</a>]

Procuring this compound allows for the study of serotonin reuptake inhibition with a higher degree of target specificity, reducing experimental noise and potential side-effect-driven artifacts common with less selective agents.

Paradoxical sleep tolerance
Head-to-head
Cericlamine: partial tolerance to PS inhibition after 14-day treatment; PS rebound on withdrawal. Amoxapine: sustained PS inhibition; no rebound.
Differentiates serotonergic tolerance model from mixed-mechanism comparator
Rat model; 14-day i.p. (1–32 mg/kg cericlamine, 1–10 mg/kg amoxapine)

Racemic Mixture: Distinct Enantiomer Effects

Cericlamine is supplied as a racemic mixture, designated as (±)-3-(3,4-dichlorophenyl)-2-dimethylamino-2-methylpropan-1-ol. [1]. The specific synthesis of the (S)-(+)-enantiomer has been a subject of research, indicating that the stereoisomers are of distinct scientific interest. [2]. Within the broader class of serotonin and norepinephrine reuptake inhibitors, it is well-established that individual enantiomers can possess significantly different activities and selectivity ratios for serotonin (SERT) versus norepinephrine (NET) transporters, as seen with venlafaxine. [3]. This strongly suggests that the two enantiomers of Cericlamine are not pharmacologically identical, and the effects of the compound are a composite of both.

Evidence DimensionStereochemical Composition and Activity
Target Compound DataA racemic mixture of (S)-(+)- and (R)-(-)-enantiomers.
Comparator Or BaselineEnantiopure SSRIs (e.g., Escitalopram) or other racemic SNRIs (e.g., Venlafaxine, where the R-enantiomer is a potent dual SERT/NET inhibitor and the S-enantiomer is more SERT-selective).
Quantified DifferenceThe presence of two distinct stereoisomers, which, based on class precedent, likely contribute differently to the overall pharmacological effect.
ConditionsGeneral principles of stereopharmacology in antidepressant research.

A buyer should select racemic Cericlamine specifically to investigate the compound's unique, composite pharmacology, which cannot be replicated by using a single-enantiomer SSRI or a different racemic SNRI with a known, distinct enantiomer activity profile.

Acute slow wave sleep
Head-to-head
Both compounds increased deep slow wave sleep at doses as low as 1 mg/kg i.p.; cericlamine effect was observed across 1–32 mg/kg.
Supports low-dose SSRI modulation of sleep architecture comparable to amoxapine
Rat model; acute i.p.; polygraphic recording

In Vivo Antidepressant-Like Effects

Cericlamine demonstrates functional activity consistent with its mechanism as a serotonin reuptake inhibitor in established behavioral assays. In the mouse behavioral despair (forced swim) test, Cericlamine administration led to a decrease in immobility time, a standard preclinical marker for antidepressant efficacy. [1]. It also strongly potentiated head-twitches induced by L-5-hydroxytryptophan (L-5-HTP) in mice, a classic in vivo assay for serotonergic system enhancement. [1]. This confirms the compound's biological activity and bioavailability to engage central nervous system targets.

Evidence DimensionIn Vivo Antidepressant-Like Activity
Target Compound DataDecreases immobility time in behavioral despair tests; potentiates L-5-HTP-induced head-twitches.
Comparator Or BaselineVehicle control or inactive structural analogs.
Quantified DifferenceStatistically significant behavioral effects indicative of central serotonergic system modulation.
ConditionsMouse behavioral despair test and L-5-HTP-induced head-twitch potentiation assay. [<a href="https://pubmed.ncbi.nlm.nih.gov/1675271/" target="_blank">1</a>]

This provides procurement confidence that the compound is not merely an in vitro tool but is a functionally active agent capable of producing relevant physiological and behavioral outcomes in established animal models.

SERT selectivity vs. off-targets
Class-level inference
High affinity for [3H]-paroxetine/[3H]-imipramine binding sites; very low affinity for muscarinic, histaminergic, and other CNS receptors (in vitro binding).
Context-dependent selectivity; quantitative Ki data to verify
In vitro binding; class-level comparison to other SSRIs
5-HT1A receptor stability
Supporting evidence
14-day treatment (16 mg/kg i.p. twice daily) did not alter 5-HT1A, 5-HT2A, 5-HT2C, or 5-HT3 receptor binding densities in rat brain (autoradiography).
Reported lack of chronic receptor density adaptation, in contrast to some antidepressants
Chronic rat model; quantitative autoradiography

Serotonergic Research Without Anticholinergic Confounds

For research models where outcomes (e.g., cognitive tests, sleep architecture, cardiovascular parameters) are sensitive to anticholinergic or antihistaminic effects, Cericlamine serves as a more specific tool than tricyclic antidepressants. Its selective action on serotonin uptake allows for clearer interpretation of results related to the serotonergic system. [1]

Racemic Dual-Action Pharmacology

Cericlamine is the right choice for studies designed to explore the combined, and potentially synergistic or antagonistic, effects of two distinct enantiomers acting on monoamine transporters. This contrasts with studies using enantiopure drugs like escitalopram, which only probe the effects of a single stereoisomer. [2]

Antidepressant Discovery Reference Compound

In screening pipelines for novel antidepressants, Cericlamine can be used as a benchmark reference compound. Its confirmed in vivo activity in models like the forced swim test provides a reliable positive control for validating new assays or comparing the efficacy of novel chemical entities that target the serotonin system. [1]

Application Fit Matrix

Application
Selection Property
Validation Focus
Chronic SERT blockade without receptor density confounds
Receptor binding stability after repeated dosing
5-HT1A/2A/2C/3 densities unchanged in reported model
Sleep architecture studies (SSRI vs mixed-mechanism)
Differential tolerance and withdrawal rebound on paradoxical sleep
Sleep-wake cycle endpoints in chronic model
Serotonin depletion model validation
Reported in vivo SERT occupancy benchmark
Prevention of 5-HT depletion at defined i.p. dose
PK/PD modeling with short-acting SSRI
8 h elimination half-life
Rapid washout and flexible dosing design

XLogP3

3

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

261.0687196 Da

Monoisotopic Mass

261.0687196 Da

Heavy Atom Count

16

UNII

VES82D23IB

Wikipedia

Cericlamine

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